1-(4-Bromophenyl)pentan-1-amine;hydrochloride

• IUPAC Name: 1-(4-bromophenyl)pentan-1-amine;hydrochloride
• InChI: InChI=1S/C11H16BrN.ClH/c1-2-3-4-11(13)9-5-7-10(12)8-6-9;/h5-8,11H,2-4,13H2,1H3;1H
• InChI Key: WSNPPNYDZORRNS-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C1=CC=C(C=C1)Br)N.Cl
• Molecular Formula: C11H17BrClN
• Molecular Weight: 278.61 g/mol

Description

1-(4-Bromophenyl)pentan-1-amine;hydrochloride is a chemical compound with the molecular formula C11H17BrClN and a molecular weight of 278.62 g/mol . It is commonly used in various scientific research applications due to its unique chemical properties and potential biological activities.

Preparation Methods

The synthesis of 1-(4-Bromophenyl)pentan-1-amine;hydrochloride typically involves the following steps:

Starting Material: The synthesis begins with 4-bromobenzaldehyde.

Grignard Reaction: The 4-bromobenzaldehyde undergoes a Grignard reaction with pentylmagnesium bromide to form 1-(4-bromophenyl)pentan-1-ol.

Amination: The alcohol is then converted to the corresponding amine using reagents such as ammonia or an amine source.

Hydrochloride Formation: Finally, the amine is treated with hydrochloric acid to form the hydrochloride salt.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity.

Chemical Reactions Analysis

1-(4-Bromophenyl)pentan-1-amine;hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound to its corresponding alcohol or amine derivatives using reducing agents such as lithium aluminum hydride.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(4-Bromophenyl)pentan-1-amine;hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and enzyme functions.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development for neurological disorders.

Industry: It is used in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 1-(4-Bromophenyl)pentan-1-amine;hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act on neurotransmitter receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

1-(4-Bromophenyl)pentan-1-amine;hydrochloride can be compared with similar compounds such as:

®-1-(4-Bromophenyl)pentan-1-amine;hydrochloride: This enantiomer has similar chemical properties but may exhibit different biological activities due to its stereochemistry.

3-(4-Bromophenyl)bicyclo[1.1.1]pentan-1-amine;hydrochloride: This compound has a different structural framework, leading to distinct chemical and biological properties.

The uniqueness of this compound lies in its specific chemical structure, which imparts unique reactivity and potential biological activities.